Cas no 135546-42-8 (Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-)

Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl- structure
135546-42-8 structure
Product Name:Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-
CAS No:135546-42-8
MF:C18H26O
MW:258.398445606232
CID:1238370
PubChem ID:53393473
Update Time:2025-04-20

Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-
    • AKOS015903820
    • 1,6,6,7,8,8-hexamethyl-1,3,4,6,7,8-hexahydrocyclopenta[g]isochromene
    • HHCB 10 microg/mL in Isooctane
    • 1,6,6,7,8,8-hexamethyl-1,3,4,7-tetrahydrocyclopenta[g]isochromene
    • HHCB 10 microg/mL in Cyclohexane
    • Galaxolide (Mixture of Diastereomers) (>80%)
    • 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran, analytical standard
    • 135546-42-8
    • DTXSID401044681
    • MDL: MFCD00217003
    • Inchi: 1S/C18H26O/c1-11-14-10-16-15(9-13(14)7-8-19-11)17(3,4)12(2)18(16,5)6/h9-12H,7-8H2,1-6H3
    • InChI Key: YWMTVUUYOAIDBC-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1C)=CC1=C(C=2)C(C)(C)C(C)C1(C)C

Computed Properties

  • Exact Mass: 258.19848
  • Monoisotopic Mass: 258.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl- Related Literature

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